4-iodobenzyl N-benzoylglycinate

• IUPAC Name: (4-iodophenyl)methyl 2-benzamidoacetate
• InChI: InChI=1S/C16H14INO3/c17-14-8-6-12(7-9-14)11-21-15(19)10-18-16(20)13-4-2-1-3-5-13/h1-9H,10-11H2,(H,18,20)
• InChI Key: NALVETHFNSRCAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCC(=O)OCC2=CC=C(C=C2)I
• Molecular Formula: C16H14INO3
• Molecular Weight: 395.19 g/mol

Description

4-Iodobenzyl N-benzoylglycinate is a synthetic ester derivative of N-benzoylglycine, featuring a 4-iodobenzyl group attached to the carboxylate moiety. The iodine substituent introduces steric bulk and electronic effects, influencing solubility, stability, and reactivity compared to non-halogenated analogs .

Comparison with Similar Compounds

Comparison with Structural Analogs

Ethyl Benzoate Derivatives (I-Series Compounds)

A class of ethyl benzoate derivatives, including I-6230, I-6232, I-6273, I-6373, and I-6473, shares structural similarities with 4-iodobenzyl N-benzoylglycinate. These compounds feature ethyl benzoate backbones but differ in substituents (e.g., pyridazinyl, isoxazolyl, or methylisoxazolyl groups) and linker regions (phenethylamino, phenethylthio, or phenethoxy) .

Key Differences:

Property	4-Iodobenzyl N-Benzoylglycinate	I-Series Compounds (e.g., I-6230, I-6473)
Backbone	N-Benzoylglycine ester	Ethyl benzoate
Substituent	4-Iodobenzyl	Pyridazinyl, methylisoxazolyl
Linker	Direct ester bond	Phenethylamino/thio/ethoxy linkers
Electronic Effects	Electron-withdrawing iodine	Electron-donating methyl/isoxazole groups
Potential Applications	Metal coordination, ligand design	Kinase inhibition, enzyme modulation

The iodine atom in 4-iodobenzyl N-benzoylglycinate enhances its polarizability and may improve binding to metal centers, whereas the I-series compounds prioritize heterocyclic interactions for biological targeting .

N-Benzoyl Peptide Derivatives

Compounds like N-α-benzoyl-L-arginine-4-nitroanilide hydrochloride and N-Benzoyl-L-isoleucyl-L-glutamyl(γ-OR)-glycyl-L-arginyl-p-nitroanilide hydrochloride highlight the versatility of N-benzoyl groups in peptide-based substrates. Unlike 4-iodobenzyl N-benzoylglycinate, these derivatives incorporate nitroanilide moieties and are tailored for enzymatic assays (e.g., protease activity). Their analytical characterization relies heavily on HPLC and TLC for purity assessment, a methodology that could extend to 4-iodobenzyl analogs .

Functional Group Impact:

• Nitroanilide Group : Enables spectrophotometric detection in enzymatic reactions.
• Iodobenzyl Group: Prioritizes steric effects and halogen bonding in non-biological applications.

Metal-Containing N-Benzoylglycinate Complexes

Tetraphenylantimony N-benzoylglycinate represents a metal-coordinated analog synthesized via reaction of pentaphenylantimony with N-benzoylglycine in toluene .